Cas no 2090124-45-9 (1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine)
1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine
- 2090124-45-9
- EN300-1982475
- [1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine
-
- Inchi: 1S/C11H14ClNO/c1-14-10-8(3-2-4-9(10)12)11(7-13)5-6-11/h2-4H,5-7,13H2,1H3
- InChI Key: ZBEKBIMUJYRZLF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1OC)C1(CN)CC1
Computed Properties
- Exact Mass: 211.0763918g/mol
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1982475-0.05g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 0.05g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1982475-0.1g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 0.1g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1982475-0.25g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 0.25g |
$1235.0 | 2023-09-16 | ||
| Enamine | EN300-1982475-0.5g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 0.5g |
$1289.0 | 2023-09-16 | ||
| Enamine | EN300-1982475-1.0g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1982475-2.5g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 2.5g |
$2631.0 | 2023-09-16 | ||
| Enamine | EN300-1982475-5.0g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 5g |
$3105.0 | 2023-05-26 | ||
| Enamine | EN300-1982475-10.0g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 10g |
$4606.0 | 2023-05-26 | ||
| Enamine | EN300-1982475-1g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 1g |
$1343.0 | 2023-09-16 | ||
| Enamine | EN300-1982475-5g |
[1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanamine |
2090124-45-9 | 5g |
$3894.0 | 2023-09-16 |
1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine
1-(3-Chloro-2-methoxyphenyl)cyclopropylmethanamine: A Comprehensive Overview
1-(3-Chloro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 2090124-45-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and substituted phenyl groups, holds potential applications in various therapeutic areas. This article provides a detailed overview of the chemical structure, synthesis methods, biological activities, and recent research findings related to 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine.
Chemical Structure and Properties
1-(3-Chloro-2-methoxyphenyl)cyclopropylmethanamine is a small molecule with the molecular formula C11H14ClNO. The compound features a cyclopropyl ring attached to a substituted phenyl group via a methylene bridge. The presence of the chloro and methoxy substituents on the phenyl ring imparts specific chemical and physical properties to the molecule. These include solubility characteristics, stability, and reactivity, which are crucial for its potential use in pharmaceutical formulations.
The cyclopropyl ring is known for its strain energy, which can influence the conformational flexibility and binding affinity of the molecule to biological targets. The methoxy group, on the other hand, can enhance lipophilicity and improve membrane permeability, making 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine an attractive candidate for drug development.
Synthesis Methods
The synthesis of 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine has been explored through various routes, each with its advantages and limitations. One common approach involves the reaction of 3-chloro-2-methoxybenzaldehyde with cyclopropylmethylamine in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method yields high purity and good yields of the desired product.
An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer greater flexibility in terms of functional group tolerance and can be adapted to synthesize derivatives with varying substituents on the phenyl ring or the cyclopropyl group.
Biological Activities
1-(3-Chloro-2-methoxyphenyl)cyclopropylmethanamine has been investigated for its potential biological activities, including its effects on central nervous system (CNS) disorders, inflammation, and cancer. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.
In addition to its anti-inflammatory effects, 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine has demonstrated neuroprotective properties in animal models of neurodegenerative diseases. It has been found to reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
Clinical Trials and Therapeutic Potential
The therapeutic potential of 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine is currently being evaluated in preclinical studies. Early results from these studies have shown promising outcomes, warranting further investigation in clinical trials. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for treating complex diseases that involve multiple pathophysiological mechanisms.
Clinical trials are expected to focus on assessing the safety, efficacy, and pharmacokinetic properties of 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine. These trials will provide valuable insights into its potential as a therapeutic agent and help guide its development into clinical practice.
Current Research Trends
The field of medicinal chemistry is continuously evolving, and recent advancements have shed light on new avenues for optimizing the properties of compounds like 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine. One area of interest is the development of prodrugs that can enhance bioavailability and reduce side effects. Researchers are exploring strategies such as esterification or conjugation with biodegradable polymers to improve the pharmacological profile of this compound.
Another emerging trend is the use of computational tools and machine learning algorithms to predict biological activities and optimize molecular design. These approaches can accelerate drug discovery processes by identifying lead compounds with desired properties more efficiently.
Conclusion
1-(3-Chloro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 2090124-45-9) is a promising compound with diverse biological activities that hold potential for therapeutic applications. Its unique chemical structure provides a foundation for further research and development in areas such as inflammation, neuroprotection, and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound remains an exciting area of focus in medicinal chemistry and pharmaceutical research.
2090124-45-9 (1-(3-chloro-2-methoxyphenyl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)